Cas no 1111108-14-5 (5-(3,5-difluorophenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(3,5-difluorophenyl)-1H-pyrimidin-2-one
• CAS No: 1111108-14-5
• MF: C₁₀H₆F₂N₂O
• MW: 208.164248943329
• MDL: MFCD11876820
• CID: 2606667
• PubChem ID: 53222280
• Update Time: 2025-04-21

5-(3,5-difluorophenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-difluorophenyl)-1H-pyrimidin-2-one
• MFCD11876820
• DTXSID80686806
• 5-(3,5-Difluorophenyl)-2-hydroxypyrimidine, 95%
• 5-(3,5-Difluorophenyl)pyrimidin-2(1H)-one
• 5-(3,5-Difluorophenyl)pyrimidin-2-ol
• 1111108-14-5
• 5-(3,5-DIFLUOROPHENYL)-2-HYDROXYPYRIMIDINE

• MDL： MFCD11876820
• Inchi： 1S/C10H6F2N2O/c11-8-1-6(2-9(12)3-8)7-4-13-10(15)14-5-7/h1-5H,(H,13,14,15)
• InChI Key： ORXUEJSSQMTLOL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=NC(NC=1)=O)F

Computed Properties

• Exact Mass: 208.04481914Da
• Monoisotopic Mass: 208.04481914Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų